Cas no 1226432-32-1 (1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

1-(2-Chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a 2-chlorophenyl group, a pyridin-4-yl moiety, and a pyridin-4-ylmethyl carboxamide functional group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting biological pathways involving nitrogen-containing heterocycles. The presence of multiple aromatic systems enhances binding interactions, while the chlorophenyl group may influence lipophilicity and metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound's synthetic versatility allows for further derivatization, enabling exploration of pharmacological properties.
1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide structure
1226432-32-1 structure
Product Name:1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
CAS No:1226432-32-1
MF:C20H15ClN6O
MW:390.825701951981
CID:5394619
Update Time:2025-10-31

1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chlorophenyl)-5-(4-pyridinyl)-N-(4-pyridinylmethyl)-1H-1,2,3-triazole-4-carboxamide
    • 1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C20H15ClN6O/c21-16-3-1-2-4-17(16)27-19(15-7-11-23-12-8-15)18(25-26-27)20(28)24-13-14-5-9-22-10-6-14/h1-12H,13H2,(H,24,28)
    • InChI Key: MDYPRGIYAWVECX-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2Cl)C(C2C=CN=CC=2)=C(C(NCC2C=CN=CC=2)=O)N=N1

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 8.10±0.46(Predicted)

1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on 1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

1-(2-Chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1226432-32-1)

The compound 1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1226432-32-1) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various applications, making it a subject of interest for researchers and industry professionals alike.

Structural Analysis and Synthesis

The molecular structure of 1-(2-chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring system, which is a key structural motif in many bioactive compounds. The triazole ring is substituted with a 2-chlorophenyl group at position 1 and a pyridin-4-yl group at position 5. Additionally, the nitrogen atom at position 4 of the triazole ring is substituted with a pyridin-4-ylmethyl group, forming an amide linkage. This complex substitution pattern contributes to the molecule's unique physicochemical properties and biological activity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, ensuring scalability for potential industrial applications.

Biological Activity and Applications

1-(2-Chlorophenyl)-5-(pyridin-4-yl)-N-[(pyridin-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide has demonstrated significant biological activity in various assays. Studies have shown that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy.

Recent research has also investigated the compound's potential as a ligand in metalloporphyrin complexes, where it has shown enhanced stability and catalytic activity. This opens up new avenues for its application in catalysis and materials science.

Latest Research Findings

In a groundbreaking study published in *Nature Communications*, researchers reported that 1-(2-chlorophenyl)-5-(pyridin-4-y...

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